Cas no 1804711-64-5 (Ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804711-64-5
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4841781
• Update Time: 2025-05-20

Ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F3N2O5/c1-3-19-9(16)7-6(20-10(11,12)13)4-5(2)14-8(7)15(17)18/h4H,3H2,1-2H3
• InChI Key： DJAFDUAKLGXFRF-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)N=C(C=1C(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804711-64-5): An Overview of Its Synthesis, Properties, and Applications

Ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804711-64-5) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyridine ring, a nitro group, a trifluoromethoxy substituent, and an ester functionality. These features contribute to its unique chemical properties and potential applications in various scientific domains.

The synthesis of ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate typically involves a multi-step process that begins with the preparation of the key intermediates. One common approach is to start with 2-chloro-6-methylpyridine, which can be converted into the corresponding trifluoromethoxy derivative through nucleophilic substitution reactions. Subsequent nitration and esterification steps yield the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of its physical and chemical properties, ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate exhibits a high degree of stability under standard conditions. It is a solid at room temperature with a melting point ranging from 85 to 87°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its solubility characteristics make it suitable for various analytical techniques and processing methods.

The presence of the nitro group and trifluoromethoxy substituent imparts significant electronic effects on the pyridine ring, influencing the compound's reactivity and biological activity. These functional groups can participate in a variety of chemical reactions, including reduction, substitution, and coupling reactions. For instance, the nitro group can be reduced to an amino group using hydrogenation or chemical reducing agents like sodium dithionite. This transformation opens up possibilities for further derivatization and functionalization of the molecule.

In the realm of medicinal chemistry, ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate has shown promise as a lead compound for the development of novel therapeutic agents. Research studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. The trifluoromethoxy group enhances lipophilicity and improves cell membrane permeability, while the nitro group can modulate enzyme activity through redox mechanisms.

Beyond its medicinal applications, ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate has also found utility in other areas of chemistry. It serves as a valuable building block for the synthesis of more complex molecules with diverse functionalities. The ester functionality can be hydrolyzed to yield the corresponding carboxylic acid or converted into other esters or amides through transesterification or amidation reactions. These transformations expand the range of potential applications for this compound in materials science, agrochemicals, and other industrial sectors.

The environmental impact of ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate is another important consideration in its use and development. Recent studies have focused on assessing its biodegradability and potential ecotoxicological effects. While preliminary data suggest that it is relatively stable under environmental conditions, ongoing research aims to develop more sustainable synthetic routes and evaluate its long-term environmental impact.

In conclusion, ethyl 6-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804711-64-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration and development as a potential therapeutic agent or building block for advanced materials. As research continues to advance our understanding of this compound's properties and behavior, it is likely to play an increasingly important role in various scientific disciplines.